Cas no 1260659-24-2 (Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate)

Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its reactive chlorosulfonyl group enables efficient functionalization, making it valuable for constructing sulfonamides and other sulfur-containing heterocycles. The ester moiety provides additional reactivity for further derivatization, while the ethyl-substituted pyrazole core enhances stability and solubility in organic solvents. This compound is particularly useful in medicinal chemistry for the development of targeted small-molecule inhibitors and agrochemicals. High purity and consistent reactivity ensure reliable performance in multi-step synthetic routes. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.

Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate structure

1260659-24-2 structure

Product Name:Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate

CAS No:1260659-24-2

MF:C₇H₉ClN₂O₄S

MW:252.675359487534

MDL:MFCD18262381

CID:1036523

PubChem ID:50896788

Update Time:2025-10-13

Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate
- methyl 5-chlorosulfonyl-1-ethylpyrazole-3-carboxylate
- CS-0215304
- STL583980
- AKOS005169561
- EN300-232585
- AT25777
- 1260659-24-2
- 1H-Pyrazole-3-carboxylic acid, 5-(chlorosulfonyl)-1-ethyl-, methyl ester
- Methyl 5-chlorosulfonyl-1-ethyl-pyrazole-3-carboxylate
- DB-334865
- MFCD18262381
- methyl 5-(chlorosulfonyl)-1-ethylpyrazole-3-carboxylate
- Methyl5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate
- DTXSID70678952
- MDL： MFCD18262381
- Inchi： 1S/C7H9ClN2O4S/c1-3-10-6(15(8,12)13)4-5(9-10)7(11)14-2/h4H,3H2,1-2H3
- InChI Key： YIPZCIVVMXJKGO-UHFFFAOYSA-N
- SMILES： ClS(C1=CC(C(=O)OC)=NN1CC)(=O)=O

Computed Properties

Exact Mass: 251.9971556g/mol
Monoisotopic Mass: 251.9971556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 86.6Å²

Methyl 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-3-carboxylate Pricemore >>

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